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Compound of Interest

Compound Name: NC03

Cat. No.: B536827 Get Quote

For Research Use Only. Not for human or veterinary therapeutic or diagnostic use.

Introduction
NC03 is a potent inhibitor of Phosphatidylinositol 4-kinase type II alpha (PI4K2A).[1][2] Its

primary mechanism of action involves the reduction of phosphatidylinositol 4-phosphate (PI4P)

levels within the Golgi apparatus and endosomes of cells.[1][3] Due to its role in fundamental

cellular processes, NC03 is utilized as a research tool in studies concerning cancer, virology,

and neurological diseases.[1][2]

Physicochemical Properties
Property Value Source

CAS Number 568558-66-7 MedchemExpress

In Vitro Experimental Protocols
Cell-Based Assays for PI4P Reduction
This protocol describes the use of NC03 to induce the reduction of PI4P levels in cultured cells,

which can be visualized using fluorescent biosensors.

Materials:

COS-7 cells (or other suitable cell line)
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P4M-GFP sensor (or other PI4P biosensor)

NC03 compound

Cell culture medium

Transfection reagent

Confocal microscope

Protocol:

Transfect COS-7 cells with the P4M-GFP sensor for 16–20 hours to allow for expression.

Culture the transfected cells on a suitable imaging dish.

Prepare a stock solution of NC03 in an appropriate solvent (e.g., DMSO).

Immediately before imaging, dilute the NC03 stock solution in cell culture medium to the

desired final concentration (e.g., 10 μM).[3]

Image the cells using a laser scanning confocal microscope to establish a baseline of GFP

signal at the Golgi and endosomes.

Add the NC03-containing medium to the cells.

Acquire images over a time course (e.g., 10 minutes) to observe the reduction in the Golgi

and endosomal GFP signal, which indicates a decrease in PI4P levels.[3]

BRET Assay for Rab7-Associated PI4P
A Bioluminescence Resonance Energy Transfer (BRET) assay can be employed to quantify the

effect of NC03 on PI4P production in specific cellular compartments, such as the Rab7

compartment. In published studies, NC03 has been shown to decrease PI4P production in the

Rab7 compartment by 40–50%.[3]

In Vivo Experimental Considerations
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For animal studies, the dosage of NC03 will need to be determined empirically based on the

specific animal model, route of administration, and desired biological effect. The following table

provides a framework for calculating the required dosage and solution volumes.

Parameter Unit Description

Dosage mg/kg

The amount of NC03 per

kilogram of animal body

weight.

Animal Weight g
The weight of an individual

animal.

Dosing Volume µL

The volume of the NC03

solution to be administered to

each animal.

Number of Animals -
The total number of animals in

the experimental group.

Solution Preparation and Storage
Stock Solution Preparation: For in vitro use, a common stock solution concentration is 10 mM

in DMSO.[1]

Storage of Stock Solutions:

-80°C for up to 6 months.[1]

-20°C for up to 1 month.[1]

Signaling Pathway
The following diagram illustrates the inhibitory effect of NC03 on PI4K2A and the subsequent

reduction in PI4P levels in the Golgi and endosomes.
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Caption: Mechanism of NC03 action.

Experimental Workflow
The following diagram outlines a typical workflow for investigating the effects of NC03.
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Caption: In vitro experimental workflow for NC03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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